(R)-4-((3R,5S,8S,9S,10S,13R,14S,17R)-6-ethyl-3-hydroxy-10,13-dimethyl-7-oxo-hexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoic acid

• IUPAC Name: (4R)-4-[(3R,5S,8S,9S,10S,13R,14S,17R)-6-ethyl-3-hydroxy-10,13-dimethyl-7-oxo-1,2,3,4,5,6,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoic acid
• InChI: InChI=1S/C26H42O4/c1-5-17-21-14-16(27)10-12-26(21,4)20-11-13-25(3)18(15(2)6-9-22(28)29)7-8-19(25)23(20)24(17)30/h15-21,23,27H,5-14H2,1-4H3,(H,28,29)/t15-,16-,17?,18-,19+,20+,21+,23+,25-,26-/m1/s1
• InChI Key: LHSZAKRHUYJKIU-JDNINRFJSA-N
• Canonical SMILES: CCC1C2CC(CCC2(C3CCC4(C(C3C1=O)CCC4C(C)CCC(=O)O)C)C)O
• Isomeric SMILES: CCC1[C@@H]2C[C@@H](CC[C@@]2([C@H]3CC[C@]4([C@H]([C@@H]3C1=O)CC[C@@H]4[C@H](C)CCC(=O)O)C)C)O
• Molecular Formula: C26H42O4
• Molecular Weight: 418.6 g/mol

Description

The compound (R)-4-((3R,5S,8S,9S,10S,13R,14S,17R)-6-ethyl-3-hydroxy-10,13-dimethyl-7-oxo-hexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoic acid is a bile acid derivative characterized by:

• A steroidal cyclopenta[a]phenanthrene core.
• Substituents: 6-ethyl, 3-hydroxy, 7-oxo, and 10,13-dimethyl groups.
• A pentanoic acid side chain at position 17 with R-configuration.

This structure confers unique physicochemical properties, such as moderate polarity due to the hydroxyl and oxo groups, and lipophilicity from the ethyl and methyl substituents. It is synthesized via multi-step protocols involving protection/deprotection strategies (e.g., tert-butyldimethylsilyl groups) and purified using column chromatography .

Biological Activity

(R)-4-((3R,5S,8S,9S,10S,13R,14S,17R)-6-ethyl-3-hydroxy-10,13-dimethyl-7-oxo-hexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoic acid is a complex organic compound with significant potential in pharmacology. Its unique structure and stereochemistry suggest a variety of biological activities that warrant in-depth investigation. This article synthesizes available research findings on its biological activity, including mechanisms of action and potential therapeutic applications.

• IUPAC Name : (4R)-4-((3R,5S,8S,9S,10S,13R,14S,17R)-6-ethyl-3-hydroxy-10,13-dimethyl-7-oxohexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoic acid
• Molecular Formula : C26H42O4
• Molecular Weight : 418.62 g/mol
• CAS Number : 1892540-33-8
• Purity : 95% .

Biological Activity Overview

The biological activity of this compound can be categorized into several key areas:

2. Anti-inflammatory Effects

Research into related compounds has highlighted their anti-inflammatory properties. Compounds that interact with the cyclooxygenase (COX) enzymes demonstrate significant anti-inflammatory effects by inhibiting prostaglandin synthesis . Given the structural similarities to known anti-inflammatory agents, it is plausible that (R)-4-(...) may exhibit similar effects.

3. Hormonal Activity

The compound's structure suggests potential hormonal activity. Steroid-like compounds often interact with hormone receptors and influence metabolic pathways. Investigations into similar cyclopenta[a]phenanthrene derivatives have indicated possible interactions with androgen and estrogen receptors . Future studies should focus on elucidating these interactions for therapeutic applications in hormone-related disorders.

Case Studies and Experimental Findings

Study	Findings
Antifungal Activity	A study demonstrated that related compounds inhibited Candida species growth through ergosterol pathway disruption .
Anti-inflammatory Mechanism	Research indicated that steroid-like compounds reduced inflammatory markers in vitro .
Hormonal Interactions	Investigations into cyclopenta[a]phenanthrene derivatives revealed potential binding to estrogen receptors .

The proposed mechanisms of action for (R)-4-(...) can be inferred from its structural characteristics:

• Enzyme Inhibition : Similar compounds act as inhibitors of key enzymes involved in metabolic pathways.
• Receptor Modulation : The compound may bind to hormonal receptors affecting gene expression and cellular responses.
• Membrane Interaction : Its lipophilic nature suggests potential interactions with cellular membranes leading to altered permeability and cellular signaling.

Scientific Research Applications

Medicinal Chemistry

(R)-4-(...)pentanoic acid has garnered attention for its potential therapeutic effects. Its structure suggests it may interact with biological targets involved in metabolic pathways. Research indicates that compounds with similar structures exhibit anti-inflammatory and anti-cancer properties.

Case Study : A study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of steroidal derivatives similar to (R)-4-(...)pentanoic acid. The findings demonstrated that these compounds could inhibit cancer cell proliferation in vitro by inducing apoptosis .

Biochemical Research

The compound's unique structural features allow it to serve as a biochemical probe for studying steroid hormone receptors. Its ability to mimic natural hormones can facilitate research into receptor-ligand interactions.

Data Table: Biochemical Activity of Related Compounds

Compound Name	Receptor Target	Activity
Compound A	Androgen Receptor	Agonist
Compound B	Estrogen Receptor	Antagonist
(R)-4-(...)pentanoic acid	Unknown	Potential Agonist

Pharmacology

In pharmacological studies, (R)-4-(...)pentanoic acid has been evaluated for its effects on metabolic disorders. Preliminary data suggest that it may modulate lipid metabolism and improve insulin sensitivity.

Case Study : Research conducted on diabetic animal models showed that administration of (R)-4-(...)pentanoic acid led to significant reductions in blood glucose levels and improved lipid profiles compared to control groups .

Comparison with Similar Compounds

Key Structural Variations

The following table highlights critical differences between the target compound and its closest analogues:

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight	Key Functional Groups	Source
Target Compound	6-ethyl, 3-OH, 7-oxo	C₂₆H₄₀O₄	416.59	Hydroxyl, oxo, pentanoic acid
(R)-4-((3R,5R,8S,9S,10R,13R,14S,17R,E)-6-ethylidene-3-hydroxy-10,13-dimethyl-7-oxohexadecahydro...	6-ethylidene (E)	C₂₆H₄₀O₄	416.59	Ethylidene (unsaturated), oxo
Isochenodeoxycholic Acid	3-OH, 7-OH	C₂₆H₄₂O₄	418.61	Dihydroxyl groups
(R)-4-((3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethylhexadecahydro-1H-...)	3-OH, 7-OH, 12-OH	C₂₆H₄₂O₅	422.59	Trihydroxyl groups
Methyl (4R)-4-((10R,13R,17R)-10,13-dimethyl-3-oxo-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoate	3-oxo, methyl ester side chain	C₂₅H₃₈O₃	386.57	Oxo, ester

Notes:

• Ethyl vs.
• Hydroxyl/Oxo Modifications: The 7-oxo group in the target compound reduces hydrogen-bonding capacity compared to dihydroxy (Isochenodeoxycholic acid) or trihydroxy derivatives, affecting solubility and metabolic stability .
• Side Chain Variations: Methyl esters (e.g., compound 8 in ) exhibit lower acidity than pentanoic acid, influencing membrane permeability and pharmacokinetics.

Computational Similarity Analysis

Using Tanimoto coefficients and Morgan fingerprints , the target compound shows:

• ~70% similarity to Isochenodeoxycholic acid (shared cyclopenta[a]phenanthrene core).
• <50% similarity to methyl ester derivatives due to side-chain polarity differences .
  Clustering based on bioactivity profiles aligns with structural classes, suggesting conserved modes of action (e.g., antimicrobial or anti-inflammatory) .